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Compound of Interest

2-Amino-1,5-
Compound Name: ) ) )
naphthalenedisulfonic acid

Cat. No.: B168413

An In-depth Technical Guide on the Core Chemical Properties of 2-Amino-1,5-
naphthalenedisulfonic Acid

Introduction

2-Amino-1,5-naphthalenedisulfonic acid, also known by synonyms such as Sulfotobias acid
and 2-Naphthylamine-1,5-disulfonic acid, is an important organic compound identified by its
CAS number 117-62-4.[1][2][3] Its molecular structure is characterized by a naphthalene core
substituted with one amino group and two sulfonic acid groups.[4] This arrangement of
functional groups imparts specific chemical properties that make it highly valuable as a
chemical intermediate, particularly in the synthesis of azo dyes.[1][4][5] It serves as a precursor
for a variety of acid and reactive dyes, contributing to orange and red shades.[1][5]

Beyond its established role in the dye industry, recent research has explored its application as
a geothermal tracer, leveraging its high water solubility and thermal stability.[6] Furthermore,
computational and spectroscopic studies have suggested potential antiviral properties,
indicating a possible future in pharmaceutical development.[6][7] This guide provides a
comprehensive overview of its chemical properties, experimental protocols, and safety
information for researchers, scientists, and drug development professionals.

Physicochemical Properties
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2-Amino-1,5-naphthalenedisulfonic acid is typically a beige or white to off-white powder.[1]
[2][4] It is stable under normal laboratory conditions.[4] The compound is highly soluble in
water, a key property for its use in aqueous reaction media and as a tracer in geothermal
systems.[2][4][6]

Table 1: Summary of Quantitative Physicochemical Data

Property Value Source(s)

2-aminonaphthalene-1,5-
IUPAC Name ] ) ] [3]
disulfonic acid

CAS Number 117-62-4 [1][3]
Molecular Formula C10HoNOsS2 [3][4]1[8]
Molecular Weight 303.31 g/mol [1112]
Appearance Beige to off-white powder [1112]14]
Melting Point > 300°C [2]141(°]
Water Solubility Soluble [1112114]
Density (estimate) 1.6-1.8 g/cm3 [1][2]
pKa (predicted) -0.51 £ 0.40 [1114]
Refractive Index (estimate) 1.733 [1112]
Oral LD50 (Rat) 5430 mg/kg [2][8]

Chemical Structure and Reactivity

The reactivity of 2-amino-1,5-naphthalenedisulfonic acid is governed by its amino (-NH2)
and sulfonic acid (-SOsH) functional groups attached to the naphthalene ring. The amino group
can be diazotized and used in coupling reactions to form azo compounds, which is
fundamental to its application in dye synthesis. The sulfonic acid groups enhance water
solubility and can be involved in substitution or elimination reactions under specific conditions.

Key chemical reactions include:
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» Alkali Fusion: Heating with sodium hydroxide results in the formation of 2-amino-5-
hydroxynaphthalene-1-sulfonic acid.[1]

o Further Sulfonation: Reaction with 40% oleum at 100°C introduces a third sulfonic acid group
to yield 2-aminonaphthalene-1,5,7-trisulfonic acid.[1]

» Desulfonation: Heating with aqueous sulfuric acid can selectively remove the sulfonic acid
group at the 1-position to produce 2-aminonaphthalene-5-sulfonic acid.[1]

e Diazotization and Conversion: The diazo compound derived from this acid can be converted
to 2-diazo-1-hydroxynaphthalene-5-sulfonic acid upon treatment with alkaline hypochlorite.

[1]

2-Amino-1,5-naphthalenedisulfonic acid
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Caption: Key reaction pathways of 2-Amino-1,5-naphthalenedisulfonic acid.

Spectroscopic Profile

Spectroscopic analysis is crucial for confirming the structure and purity of 2-amino-1,5-
naphthalenedisulfonic acid. Public databases and scientific literature report various spectral
data.[3]

e Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using a KBr wafer technique,
show characteristic peaks for the amino, sulfonic acid, and aromatic naphthalene groups.[3]
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[10]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR data are
available for structural elucidation.[3]

o Mass Spectrometry: Mass spectral data confirms the molecular weight and fragmentation
pattern of the compound.[3]

o UV-Visible Spectroscopy: Recent studies have used UV-Vis spectroscopy in conjunction with
computational methods (DFT) to investigate the compound's electronic properties and
solvent interactions.[7] These analyses help in understanding the molecule's charge
distribution and potential for biological activity.[7]

Experimental Protocols
Synthesis and Purification

The primary method for synthesizing 2-amino-1,5-naphthalenedisulfonic acid is the
sulfonation of 2-naphthylamine-1-sulfonic acid (Tobias acid).[1][8] A patented method for
producing a salt-free version of the compound is outlined below.[11][12]

Methodology for Salt-Free Synthesis:

» Sulfonation Reaction: Tobias acid is reacted with oleum (15-30% SOs) at a weight ratio
between 10:1 and 1:10. The reaction is maintained at a temperature between 5°C and 55°C
for 1 to 5 hours to generate the sulfonated liquid.[11][12]

» Solution Refining: The resulting sulfonated liquid is passed through one or more absorption
columns containing adsorbents to purify it.[11][12]

e Acid Eduction & Crystallization: The purified solution undergoes an "acid eduction" step,
followed by cooling and temperature maintenance to induce crystallization of the product.[11]

« |solation: The crystallized product is separated from the reaction mixture via centrifugation.
[11]

» Recycling: The remaining acid filtrate can be refined, and harmful gases (sulfuric acid tail gas
and SOs) are recovered to minimize environmental pollution.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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